Cas no 2609-87-2 (1-Naphthalenesulfonicacid,6,6'-[(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[4-amino-5-hydroxy-,disodium salt (9CI))

• Product Name: 1-Naphthalenesulfonicacid,6,6'-[(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[4-amino-5-hydroxy-,disodium salt (9CI)
• CAS No: 2609-87-2
• MF: C₃₄H₂₆N₆Na₂O₈S₂
• MW: 756.715186595917
• CID: 256157
• PubChem ID: 165363058
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid,6,6'-[(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[4-amino-5-hydroxy-,disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,6,6'-[(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[4-amino-5-hydroxy-,disodium salt (9CI)
• 1-naphtha<wbr>
• Disodium <wbr>
• LogP
• C.I. Direct Blue 231
• DTXSID901023917
• 2609-87-2

• Inchi： 1S/C34H28N6O8S2.2Na/c1-17-15-19(3-9-25(17)37-39-27-11-5-21-29(49(43,44)45)13-7-23(35)31(21)33(27)41)20-4-10-26(18(2)16-20)38-40-28-12-6-22-30(50(46,47)48)14-8-24(36)32(22)34(28)42;;/h3-16,41-42H,35-36H2,1-2H3,(H,43,44,45)(H,46,47,48);;/q;2*+1/p-2/b39-37+,40-38+;;
• InChI Key： KYIVWZFDFSCHAE-DVDDBBOFSA-L
• SMILES： S(C1C=CC(=C2C(=C(C=CC2=1)/N=N/C1=CC=C(C=C1C)C1=CC=C(C(C)=C1)/N=N/C1C=CC2=C(C=CC(=C2C=1O)N)S(=O)(=O)[O-])O)N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 756.10518
• Monoisotopic Mass: 756.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 52
• Rotatable Bond Count: 7
• Complexity: 1350
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 273A^2

Experimental Properties

• PSA: 256.34